Cas no 18794-78-0 (Thiophene, 2-heptyl-)

• Product Name: Thiophene, 2-heptyl-
• CAS No: 18794-78-0
• MF: C₁₁H₁₈S
• MW: 182.325622081757
• CID: 150686
• PubChem ID: 87794
• Update Time: 2025-04-19

Thiophene, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-heptyl-
• 2-(N-HEPTYL)THIOPHENE
• 2-heptylThiophene
• 2-n-Heptylthiophene
• Einecs 242-581-5
• 5-Bromo-2-n-heptylthiophene
• 2-Bromo-5-n-heptylthiophene
• AKOS005266508
• FGGZOCMVJAJPMH-UHFFFAOYSA-N
• 2-heptyl-thiophene
• NS00048155
• SCHEMBL159475
• 18794-78-0
• FT-0693389
• DTXSID10172121
• Q63392789
• 4,4-BIS(3-CARBOXY-4-CHLOROPHENYL-AMINO)TRITYLCHLORIDE

• Inchi： 1S/C11H18S/c1-2-3-4-5-6-8-11-9-7-10-12-11/h7,9-10H,2-6,8H2,1H3
• InChI Key： FGGZOCMVJAJPMH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCCCCCC

Computed Properties

• Exact Mass: 182.113
• Monoisotopic Mass: 182.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 0.9560 (estimate)
• Melting Point: -29.15°C (estimate)
• Boiling Point: 240.76°C (estimate)
• Flash Point: 71.3°C
• Refractive Index: 1.5022 (estimate)